7-(3,4-diethoxyphenyl)-3-(3-methylbutyl)thieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 7-(3,4-diethoxyphenyl)-3-(3-methylbutyl)thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C21H26N2O3S/c1-5-25-17-8-7-15(11-18(17)26-6-2)16-12-27-20-19(16)22-13-23(21(20)24)10-9-14(3)4/h7-8,11-14H,5-6,9-10H2,1-4H3
• InChI Key: MPTOOOUBJUXQEW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2=CSC3=C2N=CN(C3=O)CCC(C)C)OCC
• Molecular Formula: C21H26N2O3S
• Molecular Weight: 386.5 g/mol

Description

7-(3,4-diethoxyphenyl)-3-(3-methylbutyl)thieno[3,2-d]pyrimidin-4(3H)-one, also known as DTP, is a novel compound that has been synthesized and studied for its potential applications in scientific research.

Scientific Research Applications

Pharmacological Properties

The thieno[2,3-d]pyrimidin-4-one derivatives have been evaluated for their pharmacological properties. A study conducted by Cannito et al. (1990) investigated the analgesic and anti-inflammatory activities of 35 compounds, including thienylthioureas and thienopyrimidin-4-one-2-thiones, derived from the condensation of substituted 2-amino-3-carbethoxy-thiophenes. The compounds demonstrated non-toxicity at a dosage of 1000 mg/kg, with some showing analgesic and anti-inflammatory activities comparable to acetylsalicylic acid (Cannito et al., 1990).

Antimicrobial Activity

Derivatives of thieno[2,3-d]pyrimidin-4-one have shown significant antimicrobial activity. Gaber et al. (2010) synthesized new derivatives based on thiophene derivative, ortho-disposed amino, and ester groups, which displayed varying levels of antibacterial and antifungal effects, with some inhibitory effects against bacteria similar or superior to the reference drug Tetracycline (Gaber et al., 2010).

Anti-inflammatory and Antimicrobial Agents

Tolba et al. (2018) prepared a new series of thieno[2,3-d]pyrimidine heterocyclic compounds and tested them as antimicrobial and anti-inflammatory agents. These compounds showed remarkable activity toward fungi, bacteria, and inflammation, highlighting the potential of thieno[2,3-d]pyrimidine derivatives in developing bioactive compounds (Tolba et al., 2018).

Cytotoxic Activity

The cytotoxic activity of novel fused thiazolo[3,2-a]pyrimidinone derivatives was investigated by Abbas et al. (2015), revealing promising activity against breast carcinoma (MCF-7) and hepatocellular carcinoma (HepG2) cell lines. This study suggests the potential use of thieno[3,2-d]pyrimidine derivatives in cancer therapy (Abbas et al., 2015).

Green Synthesis Approach

A green approach to synthesizing thieno[2,3-d]pyrimidin-4(3H)-ones via a catalytic four-component reaction was reported by Shi et al. (2018). This method offers a more sustainable and economical pathway for producing these pharmacologically important compounds (Shi et al., 2018).